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Compound of Interest

Compound Name: Trifloxystrobin-d6

Cat. No.: B15554964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical applications of Trifloxystrobin-d6. This deuterated internal standard is essential

for the accurate quantification of the fungicide Trifloxystrobin in various matrices, ensuring data

integrity in research, environmental monitoring, and food safety testing.

Core Chemical Properties
Trifloxystrobin-d6 is a deuterated analog of Trifloxystrobin, a broad-spectrum strobilurin

fungicide. The incorporation of six deuterium atoms provides a distinct mass-to-charge ratio,

making it an ideal internal standard for mass spectrometry-based analytical methods. Its

physical and chemical properties are summarized in the table below.
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Property Value

Chemical Name

methyl (E)-2-(methoxyimino)-2-(2-(((((E)-1-(3-

(trifluoromethyl)phenyl)ethylidene)amino)oxy)me

thyl-d2)phenyl-3,4,5,6-d4)acetate[1]

Synonyms
CGA 279202-d6, Tega-d6, Trilex-d6, Twist-d6,

Zato-d6[2][3][4]

CAS Number 2470226-50-5[2][3][5]

Molecular Formula C₂₀H₁₃D₆F₃N₂O₄[2][3][4][5]

Molecular Weight 414.41 g/mol [2][3][4][5]

Appearance Off-White Solid[2]

Solubility
Slightly soluble in Chloroform and Methanol[1]

[6]

Storage Temperature 2-8°C Refrigerator[4] or -20°C[6]

Unlabeled CAS Number 141517-21-7[5]

Chemical Structure
The chemical structure of Trifloxystrobin-d6 is characterized by a central phenyl ring, an

oxime ether, and a trifluoromethylphenyl group. The six deuterium atoms are located on the

methylene bridge and the phenyl ring, providing a stable isotopic label.
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Caption: Chemical structure of Trifloxystrobin-d6.

Experimental Protocols
Trifloxystrobin-d6 is primarily utilized as an internal standard in analytical methods for the

quantification of Trifloxystrobin in complex matrices such as soil, water, and agricultural

products.[6] The following is a generalized experimental protocol based on Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common and highly sensitive

technique for pesticide residue analysis.

Standard Solution Preparation
Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Trifloxystrobin and

Trifloxystrobin-d6 into separate 10 mL volumetric flasks. Dissolve and bring to volume with

acetonitrile. Store these solutions at -20°C.
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Intermediate Standard Solutions (10 µg/mL): Dilute the stock solutions with acetonitrile to

prepare intermediate standards.

Working Standard Solutions: A series of working standard solutions are prepared by diluting

the intermediate solutions to create a calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL). Each

working standard should be fortified with a consistent concentration of the Trifloxystrobin-
d6 internal standard.

Sample Preparation (QuEChERS Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for pesticide residue analysis.

Extraction:

Weigh 10 g of a homogenized sample (e.g., soil, fruit puree) into a 50 mL centrifuge tube.

Spike the sample with a known amount of the Trifloxystrobin-d6 internal standard

solution.

Add 10 mL of acetonitrile (often with 1% acetic or formic acid).

Add the QuEChERS extraction salts (e.g., anhydrous magnesium sulfate, sodium chloride,

sodium citrate).

Vortex or shake vigorously for 1 minute and then centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing a

cleanup sorbent (e.g., primary secondary amine (PSA), C18, and anhydrous magnesium

sulfate).

Vortex for 30 seconds and centrifuge.

Final Extract:
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Take an aliquot of the cleaned supernatant, filter it through a 0.22 µm syringe filter, and it

is ready for LC-MS/MS analysis.

Instrumental Analysis (LC-MS/MS)
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient elution with water (A) and acetonitrile or methanol (B), both

containing 0.1% formic acid, is common.

Flow Rate: 0.2 - 0.4 mL/min.

Injection Volume: 5 - 20 µL.

Column Temperature: 30 - 40°C.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions for both Trifloxystrobin and Trifloxystrobin-d6 are

monitored. For example, a possible transition for Trifloxystrobin is m/z 409 → 186.[7]

Experimental Workflow
The following diagram illustrates the typical workflow for the analysis of Trifloxystrobin using

Trifloxystrobin-d6 as an internal standard.
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Caption: General workflow for Trifloxystrobin analysis.

Conclusion
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Trifloxystrobin-d6 is an indispensable tool for the accurate and precise quantification of

Trifloxystrobin. Its use as an internal standard corrects for matrix effects and variations in

sample preparation and instrument response, leading to highly reliable analytical data. The

methodologies outlined in this guide provide a robust framework for researchers and scientists

in the fields of environmental science, food safety, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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